Cas no 52521-72-9 (tert-butyl (6R,7S)-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylate)

• Product Name: tert-butyl (6R,7S)-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylate
• CAS No: 52521-72-9
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 5248640
• Update Time: 2025-10-18

tert-butyl (6R,7S)-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-amino-3-methyl-8-oxo-, 1,1-dimethylethyl ester, (6R-cis)- (9CI)
• tert-butyl (6R,7S)-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylate

• Inchi： 1S/C12H18N2O3S/c1-6-5-18-10-7(13)9(15)14(10)8(6)11(16)17-12(2,3)4/h7,10H,5,13H2,1-4H3/t7-,10+/m0/s1
• InChI Key： NNAIJPHLCFGSIW-OIBJUYFYSA-N
• SMILES： N12[C@@]([H])([C@@H](N)C1=O)SCC(C)=C2C(OC(C)(C)C)=O

Additional information on tert-butyl (6R,7S)-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-ene-2-carboxylate

Introduction to tert-butyl (6R,7S)-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate (CAS No. 52521-72-9)

tert-butyl (6R,7S)-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate, a compound with the CAS number 52521-72-9, is a significant intermediate in the synthesis of various biologically active molecules, particularly in the field of medicinal chemistry. This compound belongs to the class of β-lactam antibiotics and is a key precursor in the development of cephalosporins, which are widely used to treat bacterial infections.

The structural complexity of tert-butyl (6R,7S)-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate makes it an intriguing subject for both academic research and industrial applications. The β-lactam ring, a four-membered cyclic amide, is a critical feature that confers its antibiotic properties by inhibiting bacterial cell wall synthesis. The presence of the tert-butyl group and the specific stereochemistry at the 6R and 7S positions further enhance its stability and reactivity in various chemical transformations.

Recent advancements in synthetic methodologies have significantly improved the efficiency and yield of producing tert-butyl (6R,7S)-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate. One notable approach involves the use of transition-metal-catalyzed reactions, which have been shown to provide high stereoselectivity and functional group tolerance. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce various substituents onto the β-lactam ring, expanding its potential applications in drug discovery.

In addition to its role as a synthetic intermediate, tert-butyl (6R,7S)-7-amino-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-enecarboxylate has also been studied for its inherent biological activity. Research has demonstrated that this compound exhibits potent antibacterial activity against a range of Gram-positive and Gram-negative bacteria, making it a valuable lead compound for the development of novel antibiotics. The ability to modify its structure through chemical synthesis allows for the optimization of its pharmacological properties, such as increased potency and reduced toxicity.

The importance of tert-butyl (6R,7S)-7-amino-3-methyl-8-oxo-5-thia-1-a zabicyclo[4.2.0]oct - 2 - ene - 2 - carboxylate in medicinal chemistry is further highlighted by its role in clinical trials. Several derivatives of this compound have shown promising results in preclinical studies and are currently being evaluated for their efficacy and safety in treating multidrug-resistant bacterial infections. These studies underscore the potential of this compound to address one of the most pressing challenges in modern medicine: the rise of antibiotic resistance.

The synthesis and characterization of tert-butyl (6R,7S)-7-amino - 3 - methyl - 8 - oxo - 5 - thia - 1 - azabicyclo [4 . 2 . 0 ] oct - 2 - ene - 2 - carboxylate involve a combination of advanced analytical techniques and sophisticated synthetic strategies. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are commonly used to confirm its structure and purity. These methods provide detailed insights into the molecular architecture and help ensure that the compound meets the stringent quality standards required for pharmaceutical applications.

In conclusion, tert-butyl (6R , 7 S ) - 7 amino - 3 methyl - 8 oxo - 5 thia - 1 azabicyclo [4 . 2 . 0 ] oct - 2 ene - 2 carboxylate (CAS No . 52521 - 72 - 9) is a versatile and important compound with significant implications for both academic research and industrial applications . Its unique structural features and biological activity make it an invaluable tool in the development of new antibiotics , addressing critical needs in modern healthcare . Ongoing research continues to explore new synthetic routes , modifications , and applications , further solidifying its position as a key player in medicinal chemistry .